Cas no 81566-72-5 (1-Naphthalenesulfonamide,5-(dimethylamino)-N-[1-[(b-D-galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecenyl]-,[R-[R*,S*-(E)]]- (9CI))

• Product name: 1-Naphthalenesulfonamide,5-(dimethylamino)-N-[1-[(b-D-galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecenyl]-,[R-[R*,S*-(E)]]- (9CI)
• CAS No: 81566-72-5
• MF: C₃₆H₅₈N₂O₉S
• Molecular Weight: 694.91872
• CID: 725530
• PubChem ID: 6439595

1-Naphthalenesulfonamide,5-(dimethylamino)-N-[1-[(b-D-galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecenyl]-,[R-[R*,S*-(E)]]- (9CI) Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,5-(dimethylamino)-N-[1-[(b-D-galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecenyl]-,[R-[R*,S*-(E)]]- (9CI)
• 5-(dimethylamino)-N-[(E,2S,3R)-3-hydroxy-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]naphthalene-1-sulfonamide
• N-dansylpsychosine
• N-Dansyl-psychosine
• 81566-72-5
• 1-Naphthalenesulfonamide, 5-(dimethylamino)-N-(1-((beta-D-galactopyranosyloxy)methyl)-2-hydroxy-3-heptadecenyl)-, (R-(R*,S*-(E)))-

• Inchi： InChI=1S/C36H58N2O9S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-22-30(40)28(25-46-36-35(43)34(42)33(41)31(24-39)47-36)37-48(44,45)32-23-18-19-26-27(32)20-17-21-29(26)38(2)3/h16-23,28,30-31,33-37,39-43H,4-15,24-25H2,1-3H3/b22-16+/t28-,30+,31+,33-,34-,35+,36+/m0/s1
• InChIKey： UUSHBMDYLBNCEJ-JUBYPBCRSA-N
• SMILES： CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)NS(=O)(=O)C2=CC=CC3=C2C=CC=C3N(C)C)O

Computed Properties

• 精确分子量: 694.386302
• 同位素质量: 694.386302
• Isotope Atom Count: 0
• 氢键供体数量: 6
• 氢键受体数量: 11
• 重原子数量: 48
• 可旋转化学键数量: 22
• 复杂度: 1010
• 共价键单元数量: 1
• 确定原子立构中心数量: 7
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 1
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 177
• XLogP3: 6.7

Experimental Properties

• Density: 1.25
• Boiling Point: 860.9°C at 760 mmHg
• 闪点: 474.4°C
• Refractive Index: 1.6